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Compound of Interest

Compound Name: Fluorescent red 731 reactive
Cat. No.: B12056615
Get Quote
\ J

Executive Summary: The NIR Advantage
Fluorescent Red 731 is a high-performance Near-Infrared (NIR) fluorophore (Abs
736 nm/Em

759 nm) engineered for deep-tissue imaging and high-sensitivity flow cytometry. Unlike visible
spectrum dyes (FITC, PE), Fluorescent Red 731 operates within the "optical window" of
biological tissue, where photon scattering and autofluorescence are minimal.

The NHS (N-hydroxysuccinimide) ester functionalization renders this dye highly reactive toward
primary amines (

), specifically the

-amino groups of lysine residues and the N-terminus of proteins.[1][2] This guide details the
chemistry, thermodynamics, and precise laboratory workflows required to generate stable,
high-quantum-yield conjugates.

Key Chemical Specifications
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Parameter Specification
Formula
Molecular Weight 859.98 g/mol
Reactive Group NHS Ester (Amine-reactive)
Excitation Max 736 nm (Ethanol)
Emission Max 759 nm (Ethanol)
225,000

Molar Extinction Coeff.

Solubilit DMF, DMSO (Low water solubility prior to
olubili
Y conjugation)

Mechanism of Action: Nucleophilic Acyl
Substitution

The conjugation relies on a competitive kinetic balance between aminolysis (desired) and
hydrolysis (waste).[2][3] The NHS ester activates the carboxyl group of the fluorophore,
creating a leaving group prone to nucleophilic attack.[2]

The Chemical Pathway

e Nucleophilic Attack: The unprotonated primary amine (

) attacks the carbonyl carbon of the NHS ester.[3]

o Tetrahedral Intermediate: A transient intermediate forms.[3]

o Collapse & Release: The intermediate collapses, expelling the N-hydroxysuccinimide ring
(leaving group) and forming a stable amide bond.[2][3]

Critical Variable: pH Dependence[6][7][8][9]

e pH < 7.0: Amines are protonated (

) and non-nucleophilic.[3] Reaction rate is negligible.
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e pH > 9.5: Hydrolysis of the NHS ester by water (

) dominates, destroying the reagent before conjugation occurs.

e Optimal Window:pH 8.3 — 9.0. This specific dye (Fluorescent Red 731) is often used at pH
9.0 to drive the reaction of its specific steric structure, though pH 8.3 is standard for most
NHS esters.
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Figure 1: The competitive kinetic pathway of NHS-ester conjugation. Success depends on
favoring Amide formation over Hydrolysis.

Validated Experimental Protocol

This protocol is optimized for labeling 1 mg of IgG antibody. Scale linearly for other quantities.

Phase 1: Preparation & Buffer Exchange

Objective: Remove competing amines (Tris, Glycine, BSA) which will quench the reaction.
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» Purify Antibody: If the antibody is in Tris or contains BSA, perform buffer exchange using a
10k MWCO spin column or dialysis.

» Equilibration Buffer: Exchange into 50 mM Sodium Bicarbonate, pH 9.0.

o Note: While pH 8.3 is standard for many dyes, Fluorescent Red 731 protocols often
recommend pH 9.0 to maximize the nucleophilicity of the specific lysine residues
accessible to this bulky fluorophore.

» Concentration: Adjust protein concentration to 2-5 mg/mL. Lower concentrations (<1 mg/mL)
result in poor labeling efficiency due to hydrolysis competition.

Phase 2: Reagent Solubilization

Objective: Dissolve the hydrophobic NHS ester without inducing hydrolysis.
e Solvent: Use anhydrous DMF (Dimethylformamide) or DMSO.

o Critical: Ensure the solvent is "amine-free" and dry. Moisture initiates immediate
hydrolysis.[4]

e Stock Concentration: Dissolve 1 mg of Fluorescent Red 731 NHS ester in 50 pL DMF
(approx. 20 mg/mL).

o Storage: Use immediately.[5] Do not store reconstituted NHS ester.

Phase 3: Conjugation Reaction

Objective: Covalent attachment.
o Stoichiometry (Dye:Protein Ratio): Add the dye solution to the protein dropwise while stirring.
o Recommended Ratio:1:1 to 2:1 (Molar Excess).

o Warning: Unlike smaller dyes (FITC) requiring 10-20x excess, Fluorescent Red 731 is
large and prone to quenching. Do not exceed 3x molar excess unless experimentally
validated, as this leads to precipitation and reduced quantum yield.
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¢ Incubation: Incubate for 60 minutes at Room Temperature (20-25°C) in the dark.

Phase 4: Purification

Objective: Remove free dye to prevent high background.
e Column: Use a Sephadex G-25 desalting column (or equivalent size exclusion resin).[6][7]
o Elution Buffer: PBS (Phosphate Buffered Saline), pH 7.2.

¢ Collection: The first colored band to elute is the conjugate (high MW). The slower, trailing
band is free dye.

1. Buffer Exchange 2. Solubilize Dye
(Remove Tris/Glycine) Solvent: Anhydrous DMF
Target: 50mM NaHCO3, pH 9.0 Conc: ~20 mg/mL

3. Conjugation Reaction
Ratio: 1-2x Molar Excess
Time: 1 Hour @ RT (Dark)

4. Purification
Method: Sephadex G-25
Eluant: PBS pH 7.2

5. QC & Storage
Measure A280 & A736
Store @ 4°C

Click to download full resolution via product page

Figure 2: Step-by-step workflow for antibody conjugation, ensuring removal of interfering
agents and free dye.
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Quality Control: Degree of Labeling (DOL)

Trustworthiness in data comes from verifying the DOL. A DOL of 1.0 — 2.0 is optimal for
Fluorescent Red 731. Higher DOL causes self-quenching.

The Formula
Constants

e : Absorbance at 736 nm.[7]

e : Absorbance at 280 nm (Protein).[8]
e :~150,000 Da (for IgG).

e : 225,000 M

cm

7]

(Correction Factor): ~0.04 (Estimated for Cy7-like dyes).

o Self-Validation: To determine exact CF

, measure the
and

of free dye in buffer.

Troubleshooting & Optimization
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Issue

Probable Cause

Corrective Action

Precipitation

Dye concentration too high or

solvent incompatibility.

Dissolve dye in DMSO/DMF
first.[5] Do not exceed 10%
organic solvent in final reaction

mixture.

Low DOL (<0.5)

Hydrolysis of NHS ester.

Use fresh anhydrous DMF.
Ensure buffer pH is >8.[4][7]0.
Increase dye molar excess

slightly (e.g., to 3x).

Low Signal (Quenching)

Over-labeling (DOL > 3).

Reduce molar excess to 1:1.
Fluorescent Red 731 is bulky;
steric crowding reduces

brightness.

High Background

Incomplete removal of free

dye.

Use a longer desalting column
or perform dialysis. Free dye

sticks to some membranes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9

Tech Support


https://www.lumiprobe.com/protocols/nhs-ester-labeling
https://www.furthlab.xyz/antibody_conjugation
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/398/432/56794dat.pdf
https://www.benchchem.com/product/b12056615/docs?utm_src=pdf-body#technical-deep-dive-fluorescent-red-731-nhs-ester-bioconjugation
https://www.benchchem.com/product/b12056615?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056615?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

. documents.thermofisher.com [documents.thermofisher.com]
. bocsci.com [bocsci.com]

. pdf.benchchem.com [pdf.benchchem.com]

. furthlab.xyz [furthlab.xyz]

. lumiprobe.com [lumiprobe.com]

. docs.aatbio.com [docs.aatbio.com]

. sigmaaldrich.com [sigmaaldrich.com]

°
[e0] ~ » [6)] EaN w N -

. biotium.com [biotium.com]

¢ To cite this document: BenchChem. [Technical Deep Dive: Fluorescent Red 731 NHS Ester
Bioconjugation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12056615/docs#technical-deep-dive-fluorescent-red-
731-nhs-ester-bioconjugation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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